Cas no 913835-89-9 (4-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid)

• Product Name: 4-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid
• CAS No: 913835-89-9
• MF: C₁₇H₂₀BNO₅S
• MW: 361.220403671265
• MDL: MFCD09027226
• CID: 839847
• Update Time: 2025-06-14

4-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-[N-CYCLOPROPYL-N-(4-METHOXYBENZYL)SULFAMOYL]PHENYLBORONIC ACID
• 4-[Cyclopropyl(4-methoxybenzyl)sulfamoyl]benzeneboronic acid
• [4-[cyclopropyl-[(4-methoxyphenyl)methyl]sulfamoyl]phenyl]boronic acid
• B-4286
• 4-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid

• MDL： MFCD09027226
• Inchi： 1S/C17H20BNO5S/c1-24-16-8-2-13(3-9-16)12-19(15-6-7-15)25(22,23)17-10-4-14(5-11-17)18(20)21/h2-5,8-11,15,20-21H,6-7,12H2,1H3
• InChI Key： BMBKRBBFPKRYSF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(N(CC1C=CC(=CC=1)OC)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 361.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 95.45000
• LogP: 1.80910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid

Comprehensive Overview of 4-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid (CAS No. 913835-89-9)

4-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid (CAS No. 913835-89-9) is a specialized boronic acid derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of sulfamoylphenylboronic acids, which are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and material science. The presence of both cyclopropyl and 4-methoxybenzyl groups in its structure enhances its versatility, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for boronic acid derivatives has surged due to their utility in targeted drug delivery systems and protease inhibition. Researchers are particularly interested in CAS No. 913835-89-9 for its potential to modulate enzyme activity and its compatibility with green chemistry principles. The compound's unique sulfamoyl moiety also opens doors to applications in bioconjugation and molecular probes, aligning with trends in precision medicine and diagnostic tools.

From a synthetic perspective, 4-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid is often employed in the development of kinase inhibitors and antibody-drug conjugates (ADCs). Its boronic acid functionality allows for efficient carbon-carbon bond formation, a critical step in constructing complex heterocycles. This property is especially relevant given the growing focus on fragment-based drug design and covalent inhibitors, where boronic acids play a pivotal role.

Environmental and regulatory considerations further highlight the importance of this compound. Unlike traditional reagents, 913835-89-9 exhibits lower toxicity profiles, aligning with the pharmaceutical industry's shift toward sustainable chemistry. Its stability under physiological conditions also makes it a candidate for in vivo imaging applications, addressing the rising demand for non-invasive diagnostic technologies.

In summary, 4-N-Cyclopropyl-N-(4-methoxybenzyl)sulfamoylphenylboronic acid (CAS No. 913835-89-9) represents a convergence of innovation in medicinal chemistry and synthetic methodology. Its multifaceted applications—from catalysis to therapeutics—underscore its relevance in contemporary research, making it a compound of enduring interest to scientists and industry professionals alike.